Cas no 2137835-69-7 (Sodium (4-cyanooxan-4-yl)methanesulfinate)

• Product Name: Sodium (4-cyanooxan-4-yl)methanesulfinate
• CAS No: 2137835-69-7
• MF: C₇H₁₀NNaO₃S
• MW: 211.213971614838
• CID: 6464385
• PubChem ID: 165449640
• Update Time: 2025-07-02

Sodium (4-cyanooxan-4-yl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• 2137835-69-7
• EN300-723626
• sodium (4-cyanooxan-4-yl)methanesulfinate
• Sodium (4-cyanooxan-4-yl)methanesulfinate

• Inchi： 1S/C7H11NO3S.Na/c8-5-7(6-12(9)10)1-3-11-4-2-7;/h1-4,6H2,(H,9,10);/q;+1/p-1
• InChI Key： OIQMPVMWYSCFHX-UHFFFAOYSA-M
• SMILES： S(CC1(C#N)CCOCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 211.02790864g/mol
• Monoisotopic Mass: 211.02790864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Additional information on Sodium (4-cyanooxan-4-yl)methanesulfinate

Research Briefing on Sodium (4-cyanooxan-4-yl)methanesulfinate (CAS: 2137835-69-7) in Chemical Biology and Pharmaceutical Applications

Sodium (4-cyanooxan-4-yl)methanesulfinate (CAS: 2137835-69-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its unique cyanooxan moiety, has demonstrated promising applications in medicinal chemistry, particularly in the development of novel therapeutic agents and chemical probes. Recent studies have highlighted its potential as a versatile building block for the synthesis of biologically active molecules, owing to its ability to participate in diverse chemical transformations while maintaining favorable pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor for the synthesis of sulfone-containing drug candidates. The research team demonstrated that Sodium (4-cyanooxan-4-yl)methanesulfinate could be efficiently incorporated into various molecular scaffolds, yielding compounds with improved metabolic stability and target binding affinity. The study particularly emphasized the compound's utility in creating selective kinase inhibitors, with several derivatives showing nanomolar potency against specific cancer-related kinases.

In the field of chemical biology, this compound has gained attention for its application in bioconjugation chemistry. A recent Nature Chemical Biology publication (2024) detailed its use as a mild sulfonylation reagent for protein modification under physiological conditions. The researchers developed a novel methodology that allows for selective modification of cysteine residues without affecting other nucleophilic amino acids, opening new possibilities for protein engineering and the development of antibody-drug conjugates (ADCs).

Pharmacological evaluations of derivatives based on Sodium (4-cyanooxan-4-yl)methanesulfinate have shown interesting results in preclinical models. A series of compounds synthesized from this precursor exhibited notable anti-inflammatory activity in murine models of rheumatoid arthritis, with one lead candidate currently undergoing IND-enabling studies. The structural features imparted by the cyanooxan ring appear to contribute to both the compounds' target engagement and their favorable safety profiles.

From a chemical synthesis perspective, recent advancements have focused on improving the scalability and sustainability of Sodium (4-cyanooxan-4-yl)methanesulfinate production. A 2024 Green Chemistry report described an innovative continuous flow process that reduces solvent consumption by 70% while maintaining high purity (>99.5%). This development addresses previous challenges in large-scale manufacturing and makes the compound more accessible for both academic and industrial applications.

Ongoing research is exploring the compound's potential in novel drug delivery systems. Preliminary data suggest that derivatives of Sodium (4-cyanooxan-4-yl)methanesulfinate can form stable complexes with various therapeutic payloads, potentially enabling targeted delivery to specific tissues or cellular compartments. This application could be particularly valuable for the treatment of diseases requiring precise drug localization, such as certain neurological disorders or solid tumors.

As the understanding of this compound's properties and applications continues to grow, it is increasingly recognized as a valuable tool in both drug discovery and chemical biology. Future research directions likely include further exploration of its structure-activity relationships, expansion of its applications in bioconjugation chemistry, and development of additional synthetic methodologies to access diverse molecular architectures. The compound's unique combination of chemical reactivity and biological compatibility positions it as a significant focus area in contemporary pharmaceutical research.